2,6-Dichlorophenyl isocyanate
Overview
Description
2,6-Dichlorophenyl isocyanate is a combustible, crystalline solid that is generally white to yellow in color . It is used in various industrial and scientific research .
Molecular Structure Analysis
The molecular structure of 2,6-Dichlorophenyl isocyanate can be represented by the formula C7H3Cl2NO . More detailed structural information can be obtained from resources like the NIST Chemistry WebBook .Chemical Reactions Analysis
2,6-Dichlorophenyl isocyanate can react with moist air, water, or alcohols to form amines and insoluble polyureas, releasing toxic, corrosive, or flammable gases, including carbon dioxide . It has been used in the preparation of pyridine-urea analog .Physical And Chemical Properties Analysis
2,6-Dichlorophenyl isocyanate has a molecular weight of 188.01 g/mol and a density of 1.4±0.1 g/cm³ . It has a boiling point of 244.6±0.0 °C at 760 mmHg . The compound is also characterized by a vapour pressure of 0.0±0.5 mmHg at 25°C and an enthalpy of vaporization of 48.2±3.0 kJ/mol .Scientific Research Applications
Organic Synthesis
2,6-Dichlorophenyl isocyanate is an organic compound that is often used in organic synthesis . It can be used as a building block in the synthesis of more complex organic molecules.
Preparation of Pyridine-Urea Analog
One specific application of 2,6-Dichlorophenyl isocyanate is in the preparation of pyridine-urea analog . This could have potential applications in medicinal chemistry, as many drugs are based on the pyridine ring structure.
Production of Polymers
Isocyanates, including 2,6-Dichlorophenyl isocyanate, are commonly used in the production of polymers . They can react with compounds containing alcohol (OH) groups to form polyurethanes, which have a wide range of applications from foams to adhesives.
Pesticide Manufacturing
Isocyanates are also used in the manufacture of certain pesticides . The specific properties of 2,6-Dichlorophenyl isocyanate could potentially make it useful in this context.
Pharmaceutical Research
2,6-Dichlorophenyl isocyanate could potentially be used in pharmaceutical research . The ability to form urea derivatives could make it useful in the development of new drugs.
Material Science
In material science, isocyanates are used in the production of certain types of plastics and resins . 2,6-Dichlorophenyl isocyanate could potentially be used in these applications.
Safety and Hazards
Mechanism of Action
Target of Action
Isocyanates, in general, are known to react with compounds containing active hydrogen atoms, such as water, alcohols, and amines .
Mode of Action
The mode of action of 2,6-Dichlorophenyl isocyanate is primarily through its isocyanate functional group (N=C=O). This group is highly reactive and can form covalent bonds with compounds containing active hydrogen atoms . The resulting reaction products are key to its mode of action .
Biochemical Pathways
The reactivity of the isocyanate group suggests that it could potentially interfere with various biochemical pathways, particularly those involving compounds with active hydrogen atoms .
Pharmacokinetics
Given the reactivity of the isocyanate group, it is likely that the compound would be rapidly metabolized in the body .
Result of Action
Isocyanates are known to be highly reactive and can potentially cause cellular damage through their interaction with biological macromolecules .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2,6-Dichlorophenyl isocyanate. For instance, the compound is known to be moisture sensitive , suggesting that its reactivity and stability could be affected by humidity. Additionally, safety data sheets recommend taking precautionary measures against static discharge , indicating that electrostatic conditions could potentially influence the compound’s reactivity .
properties
IUPAC Name |
1,3-dichloro-2-isocyanatobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2NO/c8-5-2-1-3-6(9)7(5)10-4-11/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMVKMAMIRAVXAN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)N=C=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4074568 | |
Record name | Benzene, 1,3-dichloro-2-isocyanato- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4074568 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichlorophenyl isocyanate | |
CAS RN |
39920-37-1 | |
Record name | 2,6-Dichlorophenyl isocyanate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=39920-37-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Dichloro-2-isocyanatobenzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039920371 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzene, 1,3-dichloro-2-isocyanato- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4074568 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-dichloro-2-isocyanatobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.709 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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